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Cat. No.: B1575574 Get Quote

An In-depth Technical Guide to His-Pro
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of L-Histidyl-L-proline hydrochloride

(His-Pro hydrochloride), a dipeptide of interest in various scientific and biomedical research

fields. This document consolidates key chemical and physical data, and will delve into its

biological significance, experimental applications, and relevant signaling pathways.

Core Chemical and Physical Properties
His-Pro hydrochloride is the hydrochloride salt of the dipeptide formed from L-histidine and L-

proline.[1] Its fundamental properties are summarized below for easy reference.

Identifier Value Source

CAS Number 2415727-78-3 [2][3]

Molecular Formula C11H17ClN4O3 [2][3]

Molecular Weight 288.73 g/mol [2][3]

Appearance White to off-white solid [3]
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Note: It is crucial to distinguish the linear dipeptide His-Pro hydrochloride from its cyclic form,

Cyclo(His-Pro). The latter is a distinct chemical entity with a different CAS number (53109-32-

3) and molecular weight (234.25 g/mol ).[4][5][6]

Experimental Protocols and Methodologies
Further investigation into the scientific literature is required to provide detailed experimental

protocols. This section will be populated with methodologies for synthesis, purification, and

analytical characterization of His-Pro hydrochloride, as well as its use in biological assays.

Further literature and database searches are pending to provide detailed experimental

protocols.

Biological Activity and Signaling Pathways
His-Pro, the parent dipeptide of His-Pro hydrochloride, is recognized as a metabolite.[7] A

thorough review of its biological roles and the signaling pathways it may modulate is necessary

for a complete understanding. This section will be developed to include this information.

In-depth analysis of biological activity and associated signaling pathways is currently underway.

Logical Relationship Diagram: From Dipeptide to
Hydrochloride Salt
The following diagram illustrates the basic chemical relationship between the parent dipeptide,

L-Histidyl-L-proline, and its hydrochloride salt.
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Caption: Formation of His-Pro hydrochloride from its constituent dipeptide and hydrochloric

acid.
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This document is a preliminary guide. Further research is being conducted to incorporate

detailed experimental protocols and comprehensive signaling pathway diagrams as requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

